Cas no 609356-00-5 (4,6-Di(4-carboxyphenyl)pyrimidine)

• Product Name: 4,6-Di(4-carboxyphenyl)pyrimidine
• CAS No: 609356-00-5
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• CID: 953731
• PubChem ID: 53426032
• Update Time: 2025-09-26

4,6-Di(4-carboxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Di(4-carboxyphenyl)pyrimidine
• 4,4'-(Pyrimidine-4,6-diyl)dibenzoic acid
• Benzoic acid, 4,4'-(4,6-pyrimidinediyl)bis-
• CS-0170072
• YSZC504
• 4-[6-(4-CARBOXYPHENYL)PYRIMIDIN-4-YL]BENZOIC ACID
• BS-46084
• 609356-00-5
• F76985
• MFCD32709670
• 4,4'-(4,6-Pyrimidinediyl)bis[benzoicacid]

• Inchi： 1S/C18H12N2O4/c21-17(22)13-5-1-11(2-6-13)15-9-16(20-10-19-15)12-3-7-14(8-4-12)18(23)24/h1-10H,(H,21,22)(H,23,24)
• InChI Key： VWTUTWRNJIMOBH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=C(C2C=CC(C(=O)O)=CC=2)N=CN=1)=O

Computed Properties

• Exact Mass: 320.07970687g/mol
• Monoisotopic Mass: 320.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines